Cas no 500-56-1 (Benzoic acid,3,4-dimethoxy-, (3-endo)-8-methyl-8-azabicyclo[3.2.1]oct-3-yl ester)

• Product Name: Benzoic acid,3,4-dimethoxy-, (3-endo)-8-methyl-8-azabicyclo[3.2.1]oct-3-yl ester
• CAS No: 500-56-1
• Molecular Formula: C₁₇H₂₃NO₄
• Molecular Weight: 305.36882
• CID: 370203
• PubChem ID: 420422

Benzoic acid,3,4-dimethoxy-, (3-endo)-8-methyl-8-azabicyclo[3.2.1]oct-3-yl ester Properties

Names and Identifiers

• Benzoic acid,3,4-dimethoxy-, (3-endo)-8-methyl-8-azabicyclo[3.2.1]oct-3-yl ester
• (8-methyl-8-azabicyclo[3.2.1]oct-3-yl) 3,4-dimethoxybenzoate
• (8-methyl-8-azabicyclo[3.2.1]octan-3-yl) 3,4-dimethoxybenzoate
• CONVOLAMINE
• CHEBI:3868
• C10854
• DTXSID50329455
• CCG-208382
• Convolvamine
• CTK4J2017
• AG-F-67775
• Q27106222
• AKOS040734831
• AC1L9JO6
• 500-56-1
• Methylphyllalbine
• Veratroyltropine

• InChIKey： AEFPCFUCFQBXDQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H23NO4/c1-18-12-5-6-13(18)10-14(9-12)22-17(19)11-4-7-15(20-2)16(8-11)21-3/h4,7-8,12-14H,5-6,9-10H2,1-3H3
• SMILES： CN1C2CCC1CC(C2)OC(=O)C3=CC(=C(C=C3)OC)OC

Computed Properties

• Exact Mass: 305.163
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 305.163
• Heavy Atom Count: 22
• Complexity: 388
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 48A^2

Experimental Properties

• LogP: 2.42370
• Refractive Index: 1.56
• Boiling Point: 415.6ºC at 760 mmHg
• Flash Point: 205.1ºC
• Color/Form: Powder
• Density: 1.19g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives P-methoxybenzoic acids and derivatives